Amyl Nitrite

• Description: Amyl nitrite appears as a clear colorless to yellowish liquid with a fragrant, fruity odor and pungent aromatic taste. Flash point below 73 °F. Boiling point 205-210 °F (96-99 °C). Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in medicine and to make other chemicals.; Isoamyl nitrite is a clear yellow liquid. (NTP, 1992); Isoamyl nitrite is a nitrite ester having isopentyl as the alkyl group. It has a role as a vasodilator agent and an antihypertensive agent. It is functionally related to an isoamylol.; Amyl Nitrite is an antihypertensive medicine. Amyl nitrite is employed medically to treat heart diseases such as angina and to treat cyanide poisoning. Its use as a prescription medicine comes from its ability to lower blood pressure. As an inhalant, it also has psychoactive effect which has led to illegal drug use.; See also: ... View More ...
• CAS No.: 110-46-3
• Product Name: Amyl Nitrite
• Molecular Formula: C5H11ONO; C5H11NO2
• Molecular Weight: 117.15 g/mol
• IUPAC Name: 3-methylbutyl nitrite
• Standard InChI: InChI=1S/C5H11NO2/c1-5(2)3-4-8-6-7/h5H,3-4H2,1-2H3
• Standard InChIKey: OWFXIOWLTKNBAP-UHFFFAOYSA-N
• SMILES: CC(C)CCON=O
• Canonical SMILES: CC(C)CCON=O
• Appearance: Solid powder
• Boiling Point: 219 °F at 760 mmHg (NTP, 1992); 205 to 210 °F at 760 mmHg (NTP, 1992); 99.2 °C; 97-99 °C
• Colorform: Yellowish, transparent liquid
• Density: 0.8758 at 68 °F (USCG, 1999) - Less dense than water; will float; 0.8528 at 68 °F (NTP, 1992) - Less dense than water; will float; 0.875 @ 25 °C; Relative density (water = 1): 0.875
• Flash Point: 50 °F (NTP, 1992); less than 69 °F (NTP, 1992); 3 °C
• Physical Description: Amyl nitrite appears as a clear colorless to yellowish liquid with a fragrant, fruity odor and pungent aromatic taste. Flash point below 73 °F. Boiling point 205-210 °F (96-99 °C). Less dense than water and insoluble in water. Hence floats on water. Vapors are heavier than air. Produces toxic oxides of nitrogen during combustion. Used in medicine and to make other chemicals.; Isoamyl nitrite is a clear yellow liquid. (NTP, 1992); Yellowish transparent liquid with a penetrating, somewhat fruity odor; Unstable, decomposed by light and air; [Merck Index] Colorless liquid; [MSDSonline]; Liquid; YELLOW LIQUID WITH CHARACTERISTIC ODOUR.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Unstable and decomposition on exposure to air and light.; MOISTURE ACCELERATES DECOMP
• Solubility: Decomposes (NTP, 1992); less than 0.1 mg/mL at 64 °F (NTP, 1992); MISCIBLE WITH ETHER, ALCOHOL, CHLOROFORM; Very slightly soluble in water; Solubility in water: none
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: isoamyl nitrite; isopentyl nitrite
• Vapor Density: 4 (NTP, 1992) - Heavier than air; will sink (Relative to Air); 4.0 (Air=1); Relative vapor density (air = 1): 4.0
• Vapor Pressure: 43.5 mmHg at 34 °F ; 85.6 mmHg at 75 °F; 174.5 mmHg at 115 °F (NTP, 1992); 26.3 [mmHg]; Vapor pressure, kPa at 20 °C: 3.5
• Reference: 1: Moriwaki R. [Amyl nitrite, sodium nitrite, sodium thiosulfate]. Chudoku Kenkyu. 2015 Dec;28(4):383-7. Review. Japanese. PubMed PMID: 26975081.; 2: Kishikawa N, Kondo N, Amponsaa-Karikari A, Kodamatani H, Ohyama K, Nakashima K, Yamazaki S, Kuroda N. Rapid determination of isoamyl nitrite in pharmaceutical preparations by flow injection analysis with on-line UV irradiation and luminol chemiluminescence detection. Luminescence. 2014 Feb;29(1):8-12. doi: 10.1002/bio.2466. Epub 2013 Jan 9. PubMed PMID: 23299968.; 3: Filliatre L, Broséus J, Pissard S, Mekki C, Feugier P, Perrin J. Amyl nitrite inhalation, a "volatile" anemia. Am J Hematol. 2016 Jun;91(4):448. doi: 10.1002/ajh.24229. PubMed PMID: 26526075.; 4: Lavon O, Bentur Y. Does amyl nitrite have a role in the management of pre-hospital mass casualty cyanide poisoning? Clin Toxicol (Phila). 2010 Jul;48(6):477-84. doi: 10.3109/15563650.2010.505573. Review. PubMed PMID: 20653465.; 5: Cambal LK, Weitz AC, Li HH, Zhang Y, Zheng X, Pearce LL, Peterson J. Comparison of the relative propensities of isoamyl nitrite and sodium nitrite to ameliorate acute cyanide poisoning in mice and a novel antidotal effect arising from anesthetics. Chem Res Toxicol. 2013 May 20;26(5):828-36. doi: 10.1021/tx400103k. Epub 2013 Apr 19. PubMed PMID: 23536974; PubMed Central PMCID: PMC5555309.; 6: Mullens AB, Young RM, Dunne MP, Norton G. The Amyl Nitrite Expectancy Questionnaire for Men who have Sex with Men (AEQ-MSM): a measure of substance-related beliefs. Subst Use Misuse. 2011;46(13):1642-50. doi: 10.3109/10826084.2011.599096. Epub 2011 Jul 27. PubMed PMID: 21793709.; 7: Hendricks SK, Ross B, Colvard MA, Cahill D, Shy K, Benedetti TJ. Amyl nitrite: use as a smooth muscle relaxant in difficult preterm cesarean section. Am J Perinatol. 1992 Jul;9(4):289-92. PubMed PMID: 1352684.; 8: Reggad A, Ficko C, Andriamanantena D, Flateau C, Rapp C. [Acute hemolytic anemia in an HIV patient after inhalation of amyl nitrite]. Med Mal Infect. 2012 Dec;42(12):619-20. doi: 10.1016/j.medmal.2012.07.008. Epub 2012 Nov 12. French. PubMed PMID: 23153833.; 9: Greig LD, Leslie SJ, Gibb FW, Tan S, Newby DE, Webb DJ. Comparative effects of glyceryl trinitrate and amyl nitrite on pulse wave reflection and augmentation index. Br J Clin Pharmacol. 2005 Mar;59(3):265-70. PubMed PMID: 15752371; PubMed Central PMCID: PMC1884783.; 10: Chrysant SG, Dunn FG, De Carvalho JG, Adamopoulos PN, Frolich ED. Action of Nitroglycerin and amyl nitrite in labile and essential hypertension: hemodynamic differences. Arch Intern Med. 1977 Dec;137(12):1702-5. PubMed PMID: 412475.; 11: Minitti MP, Zhang Y, Rosenberg M, Brogaard RY, Deb S, Sølling TI, Weber PM. Far-UV photochemical bond cleavage of n-amyl nitrite: bypassing a repulsive surface. J Phys Chem A. 2012 Jan 19;116(2):810-9. doi: 10.1021/jp209727g. Epub 2012 Jan 9. PubMed PMID: 22175717.; 12: Nicol LM, Mills NL, Starkey IR. Amyl nitrite induced cerebral and coronary vasospasm. QJM. 2011 Jan;104(1):83-4. doi: 10.1093/qjmed/hcq162. Epub 2010 Sep 15. PubMed PMID: 20843773.; 13: Burkholder DB, Boes CJ. Silas Weir Mitchell on epilepsy therapy in the late 19th to early 20th centuries. Can J Neurol Sci. 2014 Nov;41(6):769-72. doi: 10.1017/cjn.2014.42. Epub 2014 Nov 10. PubMed PMID: 25384100.; 14: Ayoub C, Geske JB, Larsen CM, Scott CG, Klarich KW, Pellikka PA. Comparison of Valsalva Maneuver, Amyl Nitrite, and Exercise Echocardiography to Demonstrate Latent Left Ventricular Outflow Obstruction in Hypertrophic Cardiomyopathy. Am J Cardiol. 2017 Dec 15;120(12):2265-2271. doi: 10.1016/j.amjcard.2017.08.047. Epub 2017 Sep 19. PubMed PMID: 29054275.; 15: Dodds WJ, Stewart ET, Kishk SM, Kahrilas PJ, Hogan WJ. Radiologic amyl nitrite test for distinguishing pseudoachalasia from idiopathic achalasia. AJR Am J Roentgenol. 1986 Jan;146(1):21-3. PubMed PMID: 2866701.; 16: Muehlschlegel JD, Lobato EB, Kirby DS, Arnaoutakis G, Sidi A. Inhaled amyl nitrite effectively reverses acute catastrophic thromboxane-mediated pulmonary hypertension in pigs. Ann Card Anaesth. 2007 Jul;10(2):113-20. PubMed PMID: 17644883.; 17: Gruetter CA, Kadowitz PJ, Ignarro LJ. Methylene blue inhibits coronary arterial relaxation and guanylate cyclase activation by nitroglycerin, sodium nitrite, and amyl nitrite. Can J Physiol Pharmacol. 1981 Feb;59(2):150-6. PubMed PMID: 6112057.; 18: Niarchos AP, Tahmooressi P, Tarazi RC. Comparison of heart rate and blood pressure response to amyl nitrite, isoproterenol, and standing before and during acute beta-adrenergic blockade with intravenous propranolol. Am Heart J. 1978 Jul;96(1):47-53. PubMed PMID: 655110.; 19: Rifkin RD, Sharma SC, Spraragen S, Claunch B, Shackford H, Patton R. Detection of coronary artery disease by vasodilator thallium imaging of the heart with amyl nitrite inhalation: a pilot study. Clin Cardiol. 1991 Jan;14(1):43-8. PubMed PMID: 1673366.; 20: Macefield G, Nail BS. Tachypnoeic response to amyl nitrite inhalation in the rabbit. Respir Physiol. 1985 Nov;62(2):169-79. PubMed PMID: 2867589.
• PubChem Compound: 8053
• Last Modified: Aug 15 2023